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cat. No.: B1297192

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a cyclic amino acid ester that
serves as a crucial building block in various chemical syntheses. Its strained cyclopropane ring
and reactive functional groups make it a valuable precursor in the development of novel
organic molecules, particularly in the fields of medicinal chemistry and agrochemistry. This
technical guide provides a comprehensive overview of its chemical properties, synthesis, and
key applications, with a focus on its role in peptide synthesis and as a precursor to the plant
hormone ethylene.

Chemical and Physical Properties

The fundamental chemical and physical properties of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride are summarized in the table below, providing a
quick reference for laboratory use.
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Property Value References
Molecular Formula CeH12CINO2 [1]
Molecular Weight 165.62 g/mol [1]
White to off-white crystalline
Appearance [2]
powder
Melting Point 114-120 °C
Solubility Soluble in water. [3]
CAS Number 42303-42-4 [1]
PubChem CID 386203 [1]
XFNUTZWASODOQK-
InChl Key
UHFFFAOYSA-N
SMILES CCOC(=0O)C1(CC1)N.CI
Synthesis

A representative method for the synthesis of Ethyl 1-aminocyclopropanecarboxylate
hydrochloride involves the esterification of 1-aminocyclopropanecarboxylic acid. The following
is a generalized experimental protocol based on established chemical principles.

Experimental Protocol: Synthesis of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride

Materials:

1-Aminocyclopropanecarboxylic acid

Thionyl chloride (SOCI2)

Anhydrous ethanol

Diethyl ether
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Magnetic stirrer

Round-bottom flask

Reflux condenser

Ice bath

Bichner funnel and filter paper
Procedure:
 In a round-bottom flask, suspend 1-aminocyclopropanecarboxylic acid in anhydrous ethanol.

e Cool the suspension in an ice bath and slowly add thionyl chloride dropwise with constant
stirring. An exothermic reaction will occur.

» After the addition is complete, equip the flask with a reflux condenser and heat the mixture to
reflux for 4-6 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and then place it in an
ice bath to precipitate the product.

o Collect the crystalline product by vacuum filtration using a Blichner funnel.

e Wash the crystals with cold diethyl ether to remove any unreacted starting materials and
byproducts.

e Dry the purified Ethyl 1-aminocyclopropanecarboxylate hydrochloride crystals under
vacuum.

Applications in Peptide Synthesis

Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a valuable building block in peptide
synthesis, allowing for the incorporation of a conformationally constrained amino acid residue
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into a peptide backbone. This can influence the peptide's secondary structure and biological
activity.

Experimental Protocol: Incorporation into a Dipeptide
(Representative)

Materials:

Ethyl 1-aminocyclopropanecarboxylate hydrochloride

o N-protected amino acid (e.g., Boc-Alanine)

e Coupling agent (e.g., EDC-HCI, HATU)

o Base (e.g., Diisopropylethylamine - DIPEA)

e Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)
e Magnetic stirrer

e Round-bottom flask

o Standard work-up and purification equipment (separatory funnel, rotary evaporator, flash
chromatography system)

Procedure:

» Dissolve the N-protected amino acid (e.g., Boc-Alanine) and the coupling agent in anhydrous
DCM or DMF in a round-bottom flask.

» |In a separate flask, dissolve Ethyl 1-aminocyclopropanecarboxylate hydrochloride in the
same solvent and add the base (DIPEA) to neutralize the hydrochloride salt and form the
free amine.

« Add the free amine solution to the activated N-protected amino acid solution.

 Stir the reaction mixture at room temperature for 12-24 hours.
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Monitor the reaction by TLC or LC-MS.

Upon completion, perform an aqueous work-up to remove the coupling reagents and other
water-soluble byproducts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the resulting dipeptide ester by flash column chromatography.

Role in Ethylene Biosynthesis

In plant biology, the parent compound, 1-aminocyclopropanecarboxylic acid (ACC), is the
immediate precursor to the plant hormone ethylene.[4] Ethylene plays a critical role in
numerous physiological processes, including fruit ripening, senescence, and stress responses.
[5][6][7] The biosynthesis of ethylene from methionine is a well-characterized pathway.

Ethylene Biosynthesis Pathway

The following diagram illustrates the key steps in the ethylene biosynthesis pathway,
highlighting the central role of ACC.

ACC Oxidase Ethylene

ACC N-Malonyl- Malonyl-ACC (MACC)
transferase (Inactive Conjugate)

A —

1-carboxylic acid (ACC)

Click to download full resolution via product page
Caption: The Ethylene Biosynthesis Pathway in Plants.

Analytical Methods

The characterization and purity assessment of Ethyl 1-aminocyclopropanecarboxylate
hydrochloride are typically performed using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are used to confirm the chemical structure of the compound. A
representative protocol for sample preparation is as follows:

Procedure:

e Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.qg.,
DMSO-ds or D20) in an NMR tube.

o Gently shake the tube to ensure complete dissolution.

e Acquire the *H and 3C NMR spectra on a suitable NMR spectrometer. The expected
chemical shifts and coupling constants will be characteristic of the ethyl ester and the
cyclopropane ring protons and carbons.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and confirm the elemental
composition of the compound.

Procedure:
o Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

¢ Introduce the sample into the mass spectrometer using an appropriate ionization technique,
such as electrospray ionization (ESI).

o Analyze the resulting mass spectrum to identify the molecular ion peak corresponding to the
protonated molecule [M+H]*.

Safety and Handling

Ethyl 1-aminocyclopropanecarboxylate hydrochloride should be handled with care in a
laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should
be worn. The compound may cause skin and eye irritation.[6]
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Conclusion

Ethyl 1-aminocyclopropanecarboxylate hydrochloride is a versatile and valuable chemical
intermediate with significant applications in synthetic and biological chemistry. Its unique
structural features make it an important tool for researchers in drug discovery and plant
science. The information provided in this guide serves as a comprehensive resource for the
safe and effective use of this compound in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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